4-(5-Chloro-2-methoxyphenyl)-2-nitrophenol

• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)-2-nitrophenol
• InChI: InChI=1S/C13H10ClNO4/c1-19-13-5-3-9(14)7-10(13)8-2-4-12(16)11(6-8)15(17)18/h2-7,16H,1H3
• InChI Key: XBGIYMFZTVBZFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C13H10ClNO4
• DSSTOX Substance ID: DTXSID40686302
• Molecular Weight: 279.67 g/mol
• CAS No.: 1261888-63-4

Description

4-(5-Chloro-2-methoxyphenyl)-2-nitrophenol is an organic compound characterized by the presence of a chloro, methoxy, and nitro group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Chloro-2-methoxyphenyl)-2-nitrophenol typically involves the nitration of 4-(5-Chloro-2-methoxyphenyl)phenol. The reaction is carried out using a nitrating agent such as a mixture of concentrated sulfuric acid and nitric acid. The reaction conditions include maintaining a low temperature to control the exothermic nature of the nitration process.

Industrial Production Methods

In an industrial setting, the production of 4-(5-Chloro-2-methoxyphenyl)-2-nitrophenol can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This involves precise control of temperature, concentration of reagents, and reaction time. The product is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(5-Chloro-2-methoxyphenyl)-2-nitrophenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction of the nitro group can yield amines.

Substitution: The chloro and methoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a catalyst (e.g., palladium on carbon) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to replace the chloro or methoxy groups.

Major Products Formed

Oxidation: Quinones

Reduction: Amines

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(5-Chloro-2-methoxyphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(5-Chloro-2-methoxyphenyl)-2-nitrophenol involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The chloro and methoxy groups can also influence the compound’s reactivity and interaction with enzymes and receptors.

Comparison with Similar Compounds

Similar Compounds

• 4-(5-Chloro-2-methoxyphenyl)-2-methylthiazole
• N-(5-Chloro-2-hydroxy-phenyl)-acetamide
• 2-{(E)-[(5-Chloro-2-methoxyphenyl)imino]methyl}-4-nitrophenol

Uniqueness

4-(5-Chloro-2-methoxyphenyl)-2-nitrophenol is unique due to the combination of its functional groups, which confer distinct chemical and biological properties